Cas no 1030595-16-4 ((2R,3R,4S,5R)-5-(6-Aminopurin-9-yl)-4-fluoro-2-(hydroxymethyl)-2-methyloxolan-3-ol)

• Product Name: (2R,3R,4S,5R)-5-(6-Aminopurin-9-yl)-4-fluoro-2-(hydroxymethyl)-2-methyloxolan-3-ol
• CAS No: 1030595-16-4
• MF: C₁₁H₁₄FN₅O₃
• MW: 283.258965015411
• CID: 4677532
• Update Time: 2023-08-14

(2R,3R,4S,5R)-5-(6-Aminopurin-9-yl)-4-fluoro-2-(hydroxymethyl)-2-methyloxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• arabinoadenosine, 2'-deoxy-2'-fluoro-4'-C-methyl-
• (2R,3R,4S,5R)-5-(6-Aminopurin-9-yl)-4-fluoro-2-(hydroxymethyl)-2-methyloxolan-3-ol

• Inchi： 1S/C11H14FN5O3/c1-11(2-18)7(19)5(12)10(20-11)17-4-16-6-8(13)14-3-15-9(6)17/h3-5,7,10,18-19H,2H2,1H3,(H2,13,14,15)/t5-,7-,10+,11+/m0/s1
• InChI Key： IIFMHBXIXCLCHN-ICERDWBASA-N
• SMILES： F[C@@H]1[C@H](N2C=NC3C(N)=NC=NC2=3)O[C@](C)(CO)[C@H]1O

Computed Properties

• Exact Mass: 283.108
• Monoisotopic Mass: 283.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 119